[1-(4-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone
[1-(4-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone
JWH 073 N-(4-hydroxybutyl) metabolite is an indolecarboxamide.
Brand Name:
Vulcanchem
CAS No.:
335161-14-3
VCID:
VC0163878
InChI:
InChI=1S/C23H21NO2/c25-15-6-5-14-24-16-21(19-11-3-4-13-22(19)24)23(26)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16,25H,5-6,14-15H2
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCO
Molecular Formula:
C23H21NO2
Molecular Weight:
343.4 g/mol
[1-(4-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone
CAS No.: 335161-14-3
Cat. No.: VC0163878
Molecular Formula: C23H21NO2
Molecular Weight: 343.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | JWH 073 N-(4-hydroxybutyl) metabolite is an indolecarboxamide. |
|---|---|
| CAS No. | 335161-14-3 |
| Molecular Formula | C23H21NO2 |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | [1-(4-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone |
| Standard InChI | InChI=1S/C23H21NO2/c25-15-6-5-14-24-16-21(19-11-3-4-13-22(19)24)23(26)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16,25H,5-6,14-15H2 |
| Standard InChI Key | FIBVDFAPDNJBNI-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCO |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCO |
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